Cas no 38750-81-1 (Tetraammonium tetrahydrogen (hexane-1,6-diylbis(nitrilobis(methylene)))tetrakisphosphonate)

• Product Name: Tetraammonium tetrahydrogen (hexane-1,6-diylbis(nitrilobis(methylene)))tetrakisphosphonate
• CAS No: 38750-81-1
• MF: C₁₀H₄₀N₆O₁₂P₄
• MW: 560.352645874023
• CID: 321731
• Update Time: 2023-08-03

Tetraammonium tetrahydrogen (hexane-1,6-diylbis(nitrilobis(methylene)))tetrakisphosphonate Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,P,P'-[1,6-hexanediylbis[nitrilobis(methylene)]]tetrakis-, ammonium salt (1:4)
• Phosphonate, P,P',P'',P'''-[1,6-hexanediylbis[nitrilobis(methylen e)]]tetrakis-, ammonium salt (1:4)
• [hexane-1,6-diylbis(nitrilodimethanediyl)]tetrakis(phosphonic acid) tetraammoniate
• Phosphonic acid, (1,6-hexanediylbis(nitrilobis(methylene)))tetrakis-, tetraammonium salt
• Phosphonic acid, P,P'-(1,6-hexanediylbis(nitrilobis(methylene)))tetrakis-, ammonium salt (1:4)
• Tetraammonium tetrahydrogen (hexane-1,6-diylbis(nitrilobis(methylene)))tetrakisphosphonate
• {Hexane-1,6-diylbis[nitrilobis(methylene)]}tetrakis(phosphonic acid)--ammonia (1/4)

• Inchi： 1S/C10H28N2O12P4.4H3N/c13-25(14,15)7-11(8-26(16,17)18)5-3-1-2-4-6-12(9-27(19,20)21)10-28(22,23)24;;;;/h1-10H2,(H2,13,14,15)(H2,16,17,18)(H2,19,20,21)(H2,22,23,24);4*1H3
• InChI Key： XPXGTWAJGFAPBT-UHFFFAOYSA-N
• SMILES： P(CN(CP(=O)(O)O)CCCCCCN(CP(=O)(O)O)CP(=O)(O)O)(=O)(O)O.N.N.N.N

Computed Properties

• Exact Mass: 560.165
• Monoisotopic Mass: 560.165
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 12
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 32
• Rotatable Bond Count: 15
• Complexity: 547
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 241

Experimental Properties

• Boiling Point: 865.3°Cat760mmHg
• Flash Point: 477.1°C
• PSA: 300.12000
• LogP: 2.74000